Cas no 1872824-33-3 (1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-)

• Product Name: 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-
• CAS No: 1872824-33-3
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5276754
• Update Time: 2025-07-09

1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C7H11N3OS/c8-4-7(1-2-7)6(11)5-3-12-10-9-5/h3,6,11H,1-2,4,8H2
• InChI Key： MSVWCIZECZPNKX-UHFFFAOYSA-N
• SMILES： C(C1N=NSC=1)(C1(CC1)CN)O

Additional information on 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-

Introduction to 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]- (CAS No. 1872824-33-3)

1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]-, identified by its Chemical Abstracts Service (CAS) number 1872824-33-3, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This heterocyclic molecule belongs to the thiadiazole class, a scaffold widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both hydroxymethyl and aminomethyl substituents, coupled with a cyclopropyl group, endows this compound with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The thiadiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms at positions 1 and 3, respectively. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating biological processes. The hydroxymethyl group at the 4-position of the thiadiazole ring introduces a polar hydroxyl functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. Additionally, the aminomethyl group at the α-position provides a nucleophilic center that can engage in further chemical modifications or biological interactions.

The cyclopropyl substituent attached to the α-position of the aminomethyl group adds another layer of complexity to the molecule. Cyclopropyl groups are known to enhance binding affinity by inducing conformational rigidity and improving metabolic stability. This structural feature has been exploited in various drug molecules to improve their pharmacokinetic profiles. The combination of these substituents in 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl)- suggests that it may exhibit multiple modes of action, making it a versatile scaffold for drug discovery.

Recent research in medicinal chemistry has highlighted the therapeutic potential of thiadiazole derivatives in various diseases, including cancer, inflammation, and infectious disorders. The hydroxymethyl and aminomethyl functionalities in this compound provide opportunities for further derivatization to explore new biological activities. For instance, the hydroxymethyl group can be oxidized to form an aldehyde or carboxylic acid derivative, while the aminomethyl group can be used to introduce amide or urea linkages common in bioactive molecules.

In oncology research, thiadiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl)-, particularly the cyclopropyl group and the presence of both hydroxymethyl and aminomethyl substituents, suggest that it may interact with such targets effectively. Preliminary computational studies have indicated that this compound could bind to protein pockets with high affinity due to its optimized hydrogen bonding potential and steric complementarity.

The pharmacokinetic properties of this compound are also of great interest. The hydroxymethyl group can potentially increase water solubility, while the cyclopropyl group may enhance lipophilicity by restricting conformational flexibility. These balance effects could lead to improved oral bioavailability and prolonged circulation time in vivo. Additionally, the presence of both polar and non-polar regions allows for interaction with both hydrophilic and lipophilic parts of biological targets.

In vitro studies have begun to explore the biological activity of 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl)- across various assays. Initial results suggest that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth. Furthermore, its interaction with enzymes such as kinases has been preliminarily investigated using enzyme inhibition assays. These findings are encouraging and warrant further exploration into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the thiadiazole core followed by functionalization at the 4-position with a hydroxymethyl group. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure but can be achieved through metal-catalyzed cross-coupling reactions or other advanced synthetic methodologies.

The development of novel pharmaceuticals often relies on understanding how structural modifications influence biological activity. In the case of 1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl)-, further derivatization studies are planned to explore how changes in substituent patterns affect potency and selectivity. For example, replacing the hydroxymethyl group with other polar functional groups or introducing additional rings could lead to compounds with enhanced therapeutic profiles.

The potential applications of this compound extend beyond oncology. Inflammatory diseases and infectious disorders are other areas where thiadiazole derivatives have shown promise due to their ability to modulate immune responses and inhibit microbial growth. The unique structural features of this compound may make it effective against pathogens that have developed resistance to conventional antibiotics.

As research continues in medicinal chemistry and drug discovery,1,2,3-Thiadiazole-4-methanol, α-[1-(aminomethyl)cyclopropyl]- (CAS No. 1872824-33-3) represents a valuable scaffold for developing new therapeutics targeting various diseases. Its combination of structural complexity and functional diversity makes it an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike.